4-Chloro-2-(ethylamino)benzoic acid
Overview
Description
“4-Chloro-2-(ethylamino)benzoic acid” is a chemical compound with the molecular formula C9H10ClNO2 and a molecular weight of 199.63 . It is commonly used in laboratory settings .
Molecular Structure Analysis
The molecular structure of “4-Chloro-2-(ethylamino)benzoic acid” consists of a benzene ring with a chlorine atom at the 4th position and an ethylamino group at the 2nd position . The benzene ring is also attached to a carboxylic acid group .
Physical And Chemical Properties Analysis
“4-Chloro-2-(ethylamino)benzoic acid” has a predicted density of 1.331±0.06 g/cm3 and a predicted boiling point of 361.9±27.0 °C . Its melting point is reported to be 204 °C .
Mechanism of Action
Target of Action
The primary target of 4-Chloro-2-(ethylamino)benzoic acid is TMEM206 , a transmembrane protein . TMEM206 is an ion channel that conducts chloride ions (Cl-) across plasma and vesicular membranes . In a physiological context, TMEM206 has been reported to contribute to acid-induced cell death in neurons, kidney, and cervical epithelial cells .
Mode of Action
4-Chloro-2-(ethylamino)benzoic acid acts as a small molecule inhibitor of TMEM206 . It inhibits TMEM206 mediated currents, thereby affecting the movement of chloride ions across the cell membrane . This inhibition is particularly effective at low pH levels .
Biochemical Pathways
The inhibition of TMEM206 affects the chloride ion homeostasis within the cell . Chloride ions play a crucial role in many physiological functions, including cell volume regulation, vesicular acidification, transepithelial transport, and cellular signaling . Therefore, the inhibition of TMEM206 can potentially impact these processes.
Action Environment
The efficacy of 4-Chloro-2-(ethylamino)benzoic acid as an inhibitor of TMEM206 is influenced by the pH of the environment . . This suggests that the compound’s action, efficacy, and stability could be influenced by environmental factors such as pH.
properties
IUPAC Name |
4-chloro-2-(ethylamino)benzoic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10ClNO2/c1-2-11-8-5-6(10)3-4-7(8)9(12)13/h3-5,11H,2H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYPGPUCXQSDVFK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=C(C=CC(=C1)Cl)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
199.63 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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